Cas no 1397526-22-5 ((R)-9-Hydroxy-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-5-one hydrochloride)

• Product Name: (R)-9-Hydroxy-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-5-one hydrochloride
• CAS No: 1397526-22-5
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 5100346
• PubChem ID: 146049453
• Update Time: 2025-05-23

(R)-9-Hydroxy-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-5-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-9-Hydroxy-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-5-one hydrochloride
• 3,5-Dimethylimidazolidin-4-one hydrochloride
• (9R)-9-hydroxy-5H,6H,7H,8H,9H-cyclohepta[b]pyridin-5-onehydrochloride
• EN300-7543503
• DB-389041
• CS-0131191
• (9R)-9-hydroxy-6,7,8,9-tetrahydrocyclohepta[b]pyridin-5-one;hydrochloride
• (9R)-9-hydroxy-5H,6H,7H,8H,9H-cyclohepta[b]pyridin-5-one hydrochloride
• 1397526-22-5

• Inchi： 1S/C10H11NO2.ClH/c12-8-4-1-5-9(13)10-7(8)3-2-6-11-10;/h2-3,6,9,13H,1,4-5H2;1H/t9-;/m1./s1
• InChI Key： RQCONYRUZQOOET-SBSPUUFOSA-N
• SMILES： O=C1CCC[C@@H](O)C2=NC=CC=C12.Cl

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų

Additional information on (R)-9-Hydroxy-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-5-one hydrochloride

Introduction to (R)-9-Hydroxy-6,7,8,9-Tetrahydro-5H-Cyclohepta[b]Pyridin-5-One Hydrochloride (CAS No. 1397526-22-5)

The compound (R)-9-Hydroxy-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-5-one hydrochloride (CAS No. 1397526-22-5) is a highly specialized chemical entity with significant potential in the field of pharmacology and drug discovery. This compound belongs to the class of bicyclic alkaloids and exhibits a unique structural arrangement that contributes to its diverse biological activities. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a focal point for researchers in medicinal chemistry and related disciplines.

The structural complexity of (R)-9-Hydroxy-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-5-one hydrochloride lies in its bicyclic framework, which consists of a pyridine ring fused with a seven-membered ring system. The presence of a hydroxyl group at the 9-position and the hydrochloride counterion further enhances its functional diversity. This compound has been extensively studied for its potential as a lead molecule in the development of novel therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer.

Recent studies have highlighted the role of (R)-9-Hydroxy-cyclohepta[b]pyridinone hydrochloride as a modulator of key cellular pathways involved in inflammation and oxidative stress. Its ability to inhibit specific enzymes associated with these pathways has positioned it as a promising candidate for anti-inflammatory and antioxidant therapies. Moreover, preclinical data suggest that this compound exhibits selective cytotoxicity against cancer cells, making it a potential candidate for targeted cancer therapy.

The synthesis of (R)-9-Hydroxy-cyclohepta[b]pyridinone hydrochloride involves a multi-step process that combines principles from organic synthesis and stereochemistry. Researchers have employed various strategies, including enantioselective catalysis and ring-closing metathesis, to achieve high yields and excellent enantiomeric purity. These advancements have not only improved the scalability of the synthesis but also facilitated further biological evaluations.

In terms of pharmacokinetics, (R)-9-Hydroxy-cyclohepta[b]pyridinone hydrochloride demonstrates favorable absorption profiles in preclinical models, suggesting its potential for oral administration. Its bioavailability and metabolic stability have been optimized through iterative medicinal chemistry efforts, further enhancing its suitability as a drug candidate.

Looking ahead, the development of (R)-9-Hydroxy-cyclohepta[b]pyridinone hydrochloride into clinical trials will depend on its ability to meet stringent safety and efficacy criteria. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further research into its therapeutic applications. As our understanding of this compound continues to grow, it holds immense promise for addressing unmet medical needs in various therapeutic areas.

In conclusion, (R)-9-Hydroxy-cyclohepta[b]pyridinone hydrochloride (CAS No. 1397526-22-5) represents a cutting-edge advancement in chemical synthesis and drug discovery. Its unique structure, coupled with its diverse biological activities, positions it as a key player in the development of innovative therapeutic agents. With ongoing research and development efforts, this compound is poised to make significant contributions to the field of medicine in the coming years.